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Compound of Interest

Compound Name: Pseudolaric Acid C

Cat. No.: B192205 Get Quote

A comprehensive search of scientific literature and publicly available data reveals a significant

lack of information regarding the synergistic effects of Pseudolaric Acid C (PLC) with other

compounds. While its analogues, Pseudolaric Acid A (PAA) and Pseudolaric Acid B (PAB),

have been the subject of numerous studies investigating their combinatorial effects, particularly

in antifungal and anticancer applications, research on PLC remains limited.

Currently, available information identifies Pseudolaric Acid C as a diterpenoid isolated from

the root bark of Pseudolarix amabilis with noted antifungal activity. However, there are no

detailed studies, experimental data, or elucidated signaling pathways concerning its synergistic

potential when combined with other therapeutic agents.

Alternative Focus: Synergistic Effects of Pseudolaric Acid A and B

In contrast, a substantial body of research exists for Pseudolaric Acid A and B, demonstrating

significant synergistic activities with various compounds. We can provide a detailed comparison

guide on these well-documented analogues, covering their synergistic interactions,

experimental protocols, and the underlying molecular mechanisms.

This alternative guide would include:

Quantitative data on the synergistic antifungal effects of PAA and PAB with agents like

fluconazole against resistant Candida species.
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Detailed experimental protocols for assays used to determine synergy, such as the

checkerboard microdilution method and XTT assays for biofilm quantification.

In-depth analysis of signaling pathways implicated in the synergistic anticancer effects of

PAB, including the PI3K/AKT/mTOR and MAPK pathways.

Graphviz diagrams visualizing these signaling cascades and experimental workflows as per

your specifications.

We propose to proceed with creating a comprehensive comparison guide focused on the

synergistic effects of Pseudolaric Acid A and B in lieu of the requested guide on Pseudolaric
Acid C, for which there is insufficient data. Please advise if you would like to proceed with this

alternative topic.

To cite this document: BenchChem. [Lack of Publicly Available Data on the Synergistic
Effects of Pseudolaric Acid C]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b192205#synergistic-effects-of-pseudolaric-acid-c-
with-other-compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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